3-[2-[(2R)-2-ethyl-3-oxo-1,4-diazepan-1-yl]-2-oxoethyl]-2-methylquinazolin-4-one

• IUPAC Name: 3-[2-[(2R)-2-ethyl-3-oxo-1,4-diazepan-1-yl]-2-oxoethyl]-2-methylquinazolin-4-one
• InChI: InChI=1S/C18H22N4O3/c1-3-15-17(24)19-9-6-10-21(15)16(23)11-22-12(2)20-14-8-5-4-7-13(14)18(22)25/h4-5,7-8,15H,3,6,9-11H2,1-2H3,(H,19,24)/t15-/m1/s1
• InChI Key: CSMNIQPTFGXLEE-OAHLLOKOSA-N
• Canonical SMILES: CCC1C(=O)NCCCN1C(=O)CN2C(=NC3=CC=CC=C3C2=O)C
• Isomeric SMILES: CC[C@@H]1C(=O)NCCCN1C(=O)CN2C(=NC3=CC=CC=C3C2=O)C
• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.4 g/mol

Description

3-[2-[(2R)-2-ethyl-3-oxo-1,4-diazepan-1-yl]-2-oxoethyl]-2-methylquinazolin-4-one is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[2-[(2R)-2-ethyl-3-oxo-1,4-diazepan-1-yl]-2-oxoethyl]-2-methylquinazolin-4-one is not fully understood. However, it has been suggested that the compound may work by inhibiting the activity of certain enzymes, such as proteases or kinases, that are involved in the development and progression of cancer and other diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. For example, the compound has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[2-[(2R)-2-ethyl-3-oxo-1,4-diazepan-1-yl]-2-oxoethyl]-2-methylquinazolin-4-one in lab experiments is its relatively low toxicity compared to other chemical compounds. However, one of the limitations is that the compound can be difficult to synthesize and purify, which can make it challenging to work with in the lab.

Future Directions

There are several future directions for research on 3-[2-[(2R)-2-ethyl-3-oxo-1,4-diazepan-1-yl]-2-oxoethyl]-2-methylquinazolin-4-one. One direction is to further investigate its potential as an anti-cancer agent, particularly in combination with other drugs or therapies. Another direction is to study its potential as a treatment for neurodegenerative diseases, such as Alzheimer's or Parkinson's disease. Additionally, future research could focus on improving the synthesis and purification methods for the compound, to make it more accessible for use in lab experiments.
In conclusion, this compound is a chemical compound with potential applications in various fields of scientific research. While its mechanism of action is not fully understood, studies have shown that it has a range of biochemical and physiological effects. Further research is needed to fully explore its potential as a treatment for cancer, inflammation, and neurodegenerative diseases, as well as to improve its synthesis and purification methods.

Synthesis Methods

The synthesis of 3-[2-[(2R)-2-ethyl-3-oxo-1,4-diazepan-1-yl]-2-oxoethyl]-2-methylquinazolin-4-one involves the reaction of 2-methyl-4(3H)-quinazolinone with ethyl 2-bromo-2-oxoacetate in the presence of a base, followed by the reaction with (R)-tert-butyl 3-oxoazepane-1-carboxylate. The final product is obtained after purification through column chromatography.

Scientific Research Applications

3-[2-[(2R)-2-ethyl-3-oxo-1,4-diazepan-1-yl]-2-oxoethyl]-2-methylquinazolin-4-one has been found to have potential applications in various fields of scientific research. One of the primary applications is in the field of medicinal chemistry, where it has been studied for its potential as an anti-cancer agent. The compound has also been studied for its potential as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.